Cas no 1806342-27-7 (6-Bromo-2-(2-chloroacetyl)benzo[d]oxazole)

• Product Name: 6-Bromo-2-(2-chloroacetyl)benzo[d]oxazole
• CAS No: 1806342-27-7
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 4818630
• Update Time: 2025-07-25

6-Bromo-2-(2-chloroacetyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(2-chloroacetyl)benzo[d]oxazole

• Inchi： 1S/C9H5BrClNO2/c10-5-1-2-6-8(3-5)14-9(12-6)7(13)4-11/h1-3H,4H2
• InChI Key： YOQGDVGPPFSGPG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC(C(CCl)=O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1

Additional information on 6-Bromo-2-(2-chloroacetyl)benzo[d]oxazole

Recent Advances in the Study of 6-Bromo-2-(2-chloroacetyl)benzo[d]oxazole (CAS: 1806342-27-7) in Chemical Biology and Pharmaceutical Research

The compound 6-Bromo-2-(2-chloroacetyl)benzo[d]oxazole (CAS: 1806342-27-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its benzo[d]oxazole core and functionalized with bromo and chloroacetyl groups, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

One of the most notable advancements in the study of 6-Bromo-2-(2-chloroacetyl)benzo[d]oxazole is its role in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the chloroacetyl moiety of this compound has been utilized to design covalent inhibitors that selectively target cysteine residues in the ATP-binding pocket of kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against Bruton's tyrosine kinase (BTK), a key player in B-cell malignancies. The researchers highlighted the compound's ability to form a stable covalent bond with BTK, leading to prolonged target engagement and enhanced therapeutic efficacy.

In addition to its applications in oncology, 6-Bromo-2-(2-chloroacetyl)benzo[d]oxazole has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound, when incorporated into novel scaffolds, displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of traditional antibiotics. These findings suggest its potential as a lead compound for the development of next-generation antimicrobial agents.

From a synthetic chemistry perspective, the reactivity of 6-Bromo-2-(2-chloroacetyl)benzo[d]oxazole has been leveraged to construct complex heterocyclic systems. A 2022 publication in Organic Letters detailed a novel palladium-catalyzed cross-coupling reaction using this compound as a substrate, enabling the efficient synthesis of diverse benzo[d]oxazole derivatives. This methodology has been adopted by several research groups to accelerate the discovery of new bioactive molecules, further underscoring the compound's utility in medicinal chemistry.

Despite these promising developments, challenges remain in the optimization of 6-Bromo-2-(2-chloroacetyl)benzo[d]oxazole-based therapeutics. Issues such as off-target reactivity and metabolic stability need to be addressed to improve the pharmacokinetic profiles of derivatives. Ongoing research is focused on structural modifications to enhance selectivity and reduce toxicity, as evidenced by recent patents filed by major pharmaceutical companies. Collaborative efforts between academia and industry are expected to drive further innovation in this area.

In conclusion, 6-Bromo-2-(2-chloroacetyl)benzo[d]oxazole (CAS: 1806342-27-7) represents a valuable chemical entity with multifaceted applications in drug discovery. Its role in the development of covalent kinase inhibitors and antimicrobial agents highlights its potential to address unmet medical needs. Future research will likely explore its utility in other therapeutic areas, such as neurodegenerative diseases and inflammation, further expanding its impact on the pharmaceutical landscape.